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Compound of Interest

Compound Name:
Cyclopropylhydrazine

hydrochloride

Cat. No.: B1591820 Get Quote

Disclaimer: The following information pertains to CAS number 213764-25-1, which is identified

as Cyclopropylhydrazine hydrochloride. The chemical name "2-(2-((2,3-

dichlorophenyl)amino)pyrimidin-4-yl)propan-2-ol" provided in the initial query does not

correspond to this CAS number. Publicly available information regarding the biological activity,

detailed experimental protocols for biological assays, and specific signaling pathways for

Cyclopropylhydrazine hydrochloride is limited, as it is primarily utilized as a chemical

intermediate in organic synthesis.

Executive Summary
This technical guide provides a summary of the known chemical properties and primary

applications of Cyclopropylhydrazine hydrochloride (CAS 213764-25-1). This compound is

a key building block in synthetic chemistry, most notably in the preparation of pyrazole-

containing compounds used in the agrochemical and pharmaceutical industries. This document

consolidates available data on its physicochemical properties, a general overview of its

synthesis, and its established role as a chemical intermediate.

Chemical and Physical Properties
Cyclopropylhydrazine hydrochloride is a white to off-white solid. Its key chemical and

physical properties are summarized in the table below.
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Property Value Reference

CAS Number 213764-25-1 [1][2]

Molecular Formula C₃H₉ClN₂ [1][2]

Molecular Weight 108.57 g/mol [1]

Appearance White to Off-White Solid

Melting Point > 97°C (decomposes) [3]

Solubility
Slightly soluble in DMSO,

Methanol, and Water

Purity Typically ≥95% or ≥96% [1][2]

Storage Conditions
Store in a freezer under an

inert atmosphere (-20°C)
[1]

SMILES Cl[H].NNC1CC1 [1]

InChI Key
SDYFTMROHZCYSK-

UHFFFAOYSA-N
[2]

Synthesis
The synthesis of Cyclopropylhydrazine hydrochloride is not extensively detailed in publicly

accessible literature. However, a general synthetic route can be inferred from standard organic

chemistry principles and supplier information. A plausible upstream synthesis route is outlined

below.[4]

General Synthetic Workflow
The synthesis of Cyclopropylhydrazine hydrochloride can be conceptualized in the following

stages:
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Synthesis of Cyclopropyl Bromide Hydrazine Synthesis (e.g., Raschig process)

Formation of Cyclopropylhydrazine

Salt Formation
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General Synthetic Workflow for Cyclopropylhydrazine Hydrochloride.

Experimental Protocol Overview
A detailed, validated experimental protocol for the synthesis of Cyclopropylhydrazine
hydrochloride is not readily available in peer-reviewed literature. However, a general

procedure based on the workflow above would involve:

Bromination of Cyclopropyl alcohol: Treatment of cyclopropyl alcohol with hydrobromic acid

to yield cyclopropyl bromide.[4]

Formation of Hydrazine: Industrial production of hydrazine, for example, via the Raschig

process, which involves the oxidation of ammonia with sodium hypochlorite.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1591820?utm_src=pdf-body-img
https://www.benchchem.com/product/b1591820?utm_src=pdf-body
https://www.benchchem.com/product/b1591820?utm_src=pdf-body
https://www.benchchem.com/product/b1591820?utm_src=pdf-body
https://www.a2bchem.com/213764-25-1.html
https://www.a2bchem.com/213764-25-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nucleophilic Substitution: Reaction of cyclopropyl bromide with hydrazine in the presence of

a base to form cyclopropylhydrazine.[4]

Salt Formation: Treatment of the free base, cyclopropylhydrazine, with hydrochloric acid to

precipitate the hydrochloride salt.[4]

Uses and Applications
Cyclopropylhydrazine hydrochloride is primarily used as a chemical intermediate in the

synthesis of more complex molecules.[5]

Agrochemicals
The most prominent application of this compound is in the synthesis of pyrazole-containing

pesticides.[5] Pyrazole derivatives are known for their high efficacy and low toxicity in various

agrochemical applications.

Pharmaceutical Research
It also serves as a building block in pharmaceutical research and development.[3] It has been

mentioned in the context of preparing PRMT5 inhibitors, although specific compounds and their

biological activities are not detailed in the available search results.[3] A related compound,

Cyclopropylhydrazine HCl, has been noted to have an inhibitory effect on tumor cell

proliferation, potentially through tyrosine kinase inhibition, and to reduce inflammation by

inhibiting chloride channels.[6] However, it is crucial to note that this information may not be

directly applicable to CAS 213764-25-1 without further validation.

Organic Synthesis
As a hydrazine derivative, it is a versatile reagent in organic synthesis, participating in reactions

to form various heterocyclic compounds.

Safety Information
Cyclopropylhydrazine hydrochloride is associated with several hazard statements.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.a2bchem.com/213764-25-1.html
https://www.a2bchem.com/213764-25-1.html
https://www.benchchem.com/product/b1591820?utm_src=pdf-body
https://www.arborpharmchem.com/product/cas-no-213764-25-1-cyclopropylhydrazine-hydrochloride/
https://www.arborpharmchem.com/product/cas-no-213764-25-1-cyclopropylhydrazine-hydrochloride/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB02614843.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB02614843.htm
https://www.biosynth.com/p/FC74721/213764-25-1-1-cyclopropylhydrazine-hcl
https://www.benchchem.com/product/b1591820?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H332 Harmful if inhaled

H335 May cause respiratory irritation

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn when handling this compound. Work should be conducted in a well-

ventilated area or a fume hood.

Conclusion
Cyclopropylhydrazine hydrochloride (CAS 213764-25-1) is a valuable chemical intermediate

with established applications in the synthesis of agrochemicals and as a building block in

pharmaceutical research. While detailed biological data for this specific compound is not widely

available, its role as a precursor to bioactive molecules underscores its importance in medicinal

and agricultural chemistry. Further research would be necessary to fully elucidate any intrinsic

biological properties of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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